Cas no 1822705-32-7 (3-(Tert-Butyl)pyridin-2-ol)

• Product Name: 3-(Tert-Butyl)pyridin-2-ol
• CAS No: 1822705-32-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 4827881
• Update Time: 2025-07-18

3-(Tert-Butyl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)pyridin-2-ol
• 3-(tert-Butyl)pyridin-2(1H)-one
• 3-Tert-butyl-1H-pyridin-2-one
• 3-(Tert-Butyl)pyridin-2-ol

• Inchi： 1S/C9H13NO/c1-9(2,3)7-5-4-6-10-8(7)11/h4-6H,1-3H3,(H,10,11)
• InChI Key： HAEHMLXFPSRKAK-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-(Tert-Butyl)pyridin-2-ol

Recent Advances in the Study of 3-(Tert-Butyl)pyridin-2-ol (CAS: 1822705-32-7) and Its Applications in Chemical Biology and Medicine

In recent years, the compound 3-(Tert-Butyl)pyridin-2-ol (CAS: 1822705-32-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

The compound 3-(Tert-Butyl)pyridin-2-ol is a pyridine derivative characterized by the presence of a tert-butyl group at the 3-position and a hydroxyl group at the 2-position. Its molecular structure makes it a promising scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of more complex compounds with potential pharmacological activities.

One of the most notable advancements in the study of 3-(Tert-Butyl)pyridin-2-ol is its application in the development of kinase inhibitors. Kinases are a class of enzymes that play a critical role in cell signaling and are often implicated in various diseases, including cancer and inflammatory disorders. Researchers have synthesized derivatives of 3-(Tert-Butyl)pyridin-2-ol and evaluated their inhibitory effects on specific kinases, with promising results in preclinical models.

In addition to its potential as a kinase inhibitor, 3-(Tert-Butyl)pyridin-2-ol has been investigated for its antimicrobial properties. Recent studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, suggesting its potential use in the development of new antimicrobial agents. The compound's mechanism of action appears to involve disruption of microbial cell membranes, although further research is needed to fully elucidate this process.

The synthesis of 3-(Tert-Butyl)pyridin-2-ol has also seen significant improvements in recent years. Novel synthetic routes have been developed to enhance yield and purity, making the compound more accessible for research and potential industrial applications. These advancements have been facilitated by the use of modern catalytic methods and green chemistry principles, which minimize environmental impact.

Despite these promising developments, challenges remain in the study and application of 3-(Tert-Butyl)pyridin-2-ol. Issues such as solubility, stability, and bioavailability need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on optimizing the compound's physicochemical properties and exploring its interactions with biological targets at the molecular level.

In conclusion, 3-(Tert-Butyl)pyridin-2-ol (CAS: 1822705-32-7) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable subject of ongoing research. Future studies are expected to further elucidate its mechanisms of action and expand its applications in drug discovery and development.